Cas no 1803607-96-6 (7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester
• CAS No: 1803607-96-6
• MF: C₈H₁₁FO₃
• MW: 174.169546365738
• CID: 5152579
• PubChem ID: 75524951
• Update Time: 2025-05-21

7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester

• Inchi： 1S/C8H11FO3/c1-11-7(10)8(9)4-5-2-3-6(8)12-5/h5-6H,2-4H2,1H3
• InChI Key： MRRQSDJSGJQSJE-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC2(F)C(OC)=O

Computed Properties

• Exact Mass: 174.069
• Monoisotopic Mass: 174.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Additional information on 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester

Professional Introduction to Compound with CAS No. 1803607-96-6 and Product Name: 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester

The compound identified by the CAS number 1803607-96-6 and the product name 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a fluorine substituent at the 2-position of the oxabicyclo[2.2.1]heptane scaffold introduces a level of electronic and steric modulation that can significantly influence the compound's interactions with biological targets.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery, particularly in the development of small-molecule inhibitors and modulators. The 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester structure exhibits a rigid bicyclic framework, which can provide enhanced binding affinity and selectivity when interacting with protein targets. This rigidity is complemented by the presence of a carboxylic acid ester group at the 2-position, which can serve as a versatile functional handle for further chemical modifications.

In the context of modern drug design, the incorporation of fluorine atoms into molecular structures is a well-established strategy to improve pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity. The fluorine atom in this compound can participate in favorable interactions with hydrogen bond donors and acceptors, thereby enhancing its ability to dock into specific binding pockets within biological macromolecules. This has been particularly relevant in the development of kinase inhibitors, where fluorinated analogs have shown improved potency and selectivity over their non-fluorinated counterparts.

Moreover, the oxabicyclo[2.2.1]heptane core is known for its structural stability and ability to mimic certain natural product scaffolds, which are often associated with high biological activity. The modification at the 7-position by an oxygen atom introduces an additional layer of conformational constraint, which can be exploited to fine-tune the compound's pharmacological profile. This structural motif has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent research has demonstrated that derivatives of 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester exhibit promising activities as modulators of enzyme targets involved in disease pathways. For instance, studies have shown that fluorinated analogs of this scaffold can interact with specific residues within active sites of enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs). These interactions can lead to inhibition of enzymatic activity, which may translate into therapeutic benefits for conditions such as cancer and autoimmune diseases.

The methyl ester group at the carboxyl position provides an additional point of chemical diversity, allowing for further derivatization through hydrolysis or transesterification reactions. This flexibility is particularly valuable in medicinal chemistry pipelines, where rapid access to a series of analogs is often required for structure-activity relationship (SAR) studies. The ability to modify this group allows researchers to explore different pharmacophoric elements while maintaining the core bicyclic structure.

In summary, the compound with CAS number 1803607-96-6 and product name 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 2-fluoro-, methyl ester represents a compelling candidate for further investigation in drug discovery programs. Its unique structural features, including the fluorine substituent and oxabicyclo[2.2.1]heptane core, offer significant potential for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.